Cas no 865761-61-1 (5-Benzothiazolamine, 2-methyl-N-(4-methylphenyl)-)

5-Benzothiazolamine, 2-methyl-N-(4-methylphenyl)- structure

865761-61-1 structure

Product name:5-Benzothiazolamine, 2-methyl-N-(4-methylphenyl)-

CAS No:865761-61-1

MF:C₁₅H₁₄N₂S

Molecular Weight:254.35006

CID:1853055

5-Benzothiazolamine, 2-methyl-N-(4-methylphenyl)- Properties

Names and Identifiers

- 5-Benzothiazolamine, 2-methyl-N-(4-methylphenyl)-

5-Benzothiazolamine, 2-methyl-N-(4-methylphenyl)- Literature

1. A “nano-windmill” driven by a flux of water vapour: a comparison to the rotating ATPase†

Patrycja Nitoń,Andrzej Żywociński,Marcin Fiałkowski,Robert Hołyst Nanoscale, 2013,5, 9732-9738
2. 3D structure through planting core–shell Si@TiN into an amorphous carbon slag: improved capacity of lithium-ion anodes

Jiguo Tu,Zuochao Zhao,Liwen Hu,Shuqiang Jiao,Jungang Hou,Hongmin Zhu Phys. Chem. Chem. Phys., 2013,15, 10472-10476
3. A 1H-NMR based metabolomics study of the intervention effect of mangiferin on hyperlipidemia hamsters induced by a high-fat diet†

Fuchuan Guo,Tianqi Zi,Liyan Liu,Rennan Feng,Changhao Sun Food Funct., 2017,8, 2455-2464
4. A competitive electrochemical aptamer-based method for aflatoxin B1 detection with signal-off response†

Anal. Methods, 2020,12, 646-650
5. 5-Benzylidene-4-oxazolidinones potently inhibit biofilm formation in Methicillin-resistant Staphylococcus aureus†

Nataliia V. Shymanska Chem. Commun., 2017,53, 7353-7356
6. A concentration-cell method for the determination of trace amounts of chloride in solutions of lithium salts

Analyst, 1965,90, 482-487
7. A capillary zone electrophoretic method for the study of formation of a covalent conjugate between microcystin LR and protein phosphatase 2A

Shen Hu,Paul C. H. Li Analyst, 2001,126, 1001-1004
8. A bubble-template approach for assembling Ni–Co oxide hollow microspheres with an enhanced electrochemical performance as an anode for lithium ion batteries†

Caihua Ding,Dong Yan,Yongjie Zhao,Yuzhen Zhao,Heping Zhou,Jingbo Li,Haibo Jin Phys. Chem. Chem. Phys., 2016,18, 25879-25886
9. A “boxes in fibers” strategy to construct a necklace-like conductive network for high-rate and high-loading lithium–sulfur batteries†

Shiyuan Zhou,Jiapeng Liu,Fanxuan Xie,Yinghao Zhao,Tao Mei,Zhengbang Wang,Xianbao Wang J. Mater. Chem. A, 2020,8, 11327-11336
10. 2,2-Difluoro-1,3-dimethylimidazolidine (DFI). A new fluorinating agent†

Hidetoshi Hayashi,Hiroshi Sonoda,Kouki Fukumura,Teruyuki Nagata Chem. Commun., 2002, 1618-1619

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